Cas no 1806834-16-1 (Methyl 2-amino-4-(difluoromethyl)-6-fluoropyridine-3-carboxylate)

• Product Name: Methyl 2-amino-4-(difluoromethyl)-6-fluoropyridine-3-carboxylate
• CAS No: 1806834-16-1
• MF: C₈H₇F₃N₂O₂
• MW: 220.148592233658
• CID: 4855085
• Update Time: 2025-07-21

Methyl 2-amino-4-(difluoromethyl)-6-fluoropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-4-(difluoromethyl)-6-fluoropyridine-3-carboxylate

• Inchi： 1S/C8H7F3N2O2/c1-15-8(14)5-3(6(10)11)2-4(9)13-7(5)12/h2,6H,1H3,(H2,12,13)
• InChI Key： GJJZYPBWTARJNW-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(C=1C(=O)OC)N)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-amino-4-(difluoromethyl)-6-fluoropyridine-3-carboxylate

Methyl 2-amino-4-(difluoromethyl)-6-fluoropyridine-3-carboxylate (CAS No. 1806834-16-1): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-amino-4-(difluoromethyl)-6-fluoropyridine-3-carboxylate, identified by its CAS number 1806834-16-1, is a highly significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its fluorinated pyridine core and amide functionality, has garnered considerable attention in recent years due to its versatile applications in the development of novel therapeutic agents.

The structural motif of Methyl 2-amino-4-(difluoromethyl)-6-fluoropyridine-3-carboxylate incorporates both fluorine atoms and a difluoromethyl group, which are well-documented for their ability to modulate metabolic stability, binding affinity, and overall pharmacokinetic properties of drug candidates. The presence of an amino group at the 2-position and a carboxylate ester at the 3-position further enhances its utility as a building block for more complex molecules.

In the context of contemporary drug discovery, this compound has been leveraged in the synthesis of inhibitors targeting various biological pathways. Notably, its fluorinated pyridine scaffold is frequently employed in the development of kinase inhibitors, where the electron-withdrawing nature of the fluorine atoms aids in optimizing binding interactions with the target enzyme. Recent studies have highlighted its role in creating potent and selective inhibitors for diseases such as cancer and inflammatory disorders.

One particularly noteworthy application of Methyl 2-amino-4-(difluoromethyl)-6-fluoropyridine-3-carboxylate is in the synthesis of small-molecule probes for protein-protein interaction studies. The fluorine atoms serve as excellent handles for techniques like Fluorescence Polarization (FP) and Time-Course Fluorescence Polarization (tcFP), enabling researchers to monitor interactions with high precision. This has opened new avenues for understanding complex signaling networks and identifying novel therapeutic targets.

The pharmaceutical industry has also explored derivatives of this compound as precursors for antiviral and antibacterial agents. The unique electronic properties conferred by the fluorinated substituents make it an attractive candidate for designing molecules that can disrupt viral replication or bacterial biofilm formation. Preliminary findings suggest that certain analogs exhibit promising activity against resistant strains of pathogens, underscoring the compound's potential in addressing emerging infectious diseases.

From a synthetic chemistry perspective, Methyl 2-amino-4-(difluoromethyl)-6-fluoropyridine-3-carboxylate exemplifies the importance of strategic functional group placement in drug design. The combination of an amino group for further derivatization and a carboxylate ester that can be readily converted into other functional moieties provides synthetic chemists with considerable flexibility. This adaptability has facilitated rapid prototyping and optimization of drug candidates, accelerating the transition from laboratory discovery to clinical development.

The growing interest in fluorinated compounds across various therapeutic areas has also spurred innovation in synthetic methodologies tailored to this class of molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions and halogenation strategies have been refined to efficiently incorporate fluorine atoms at desired positions within the pyridine core. These advancements have not only improved yields but also enabled access to previously inaccessible structural motifs, further expanding the utility of intermediates like Methyl 2-amino-4-(difluoromethyl)-6-fluoropyridine-3-carboxylate.

As research continues to uncover new biological targets and mechanisms, the demand for specialized intermediates like this compound is expected to rise. The ability to rapidly modify its structure while maintaining key pharmacophoric features makes it an indispensable tool for medicinal chemists. Collaborative efforts between academia and industry are likely to drive further exploration into its applications, potentially leading to breakthroughs in treating some of today's most challenging diseases.